Cas no 64613-52-1 (4-Pyridazinecarbonitrile,3-amino-6-chloro-)

• Product Name: 4-Pyridazinecarbonitrile,3-amino-6-chloro-
• CAS No: 64613-52-1
• MF: C₅H₃ClN₄
• MW: 154.557118654251
• CID: 501090
• PubChem ID: 12370959
• Update Time: 2025-04-19

4-Pyridazinecarbonitrile,3-amino-6-chloro- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridazinecarbonitrile,3-amino-6-chloro-
• 3-amino-6-chloropyridazine-4-carbonitrile
• 64613-52-1

• Inchi： 1S/C5H3ClN4/c6-4-1-3(2-7)5(8)10-9-4/h1H,(H2,8,10)
• InChI Key： MESTYUSQYTXETQ-UHFFFAOYSA-N
• SMILES： ClC1=CC(C#N)=C(N)N=N1

Computed Properties

• Exact Mass: 154.00479
• Monoisotopic Mass: 154.0046238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.59